Cas no 168897-09-4 (Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]-)
168897-09-4 structure
Product Name:Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]-
CAS No:168897-09-4
MF:C16H18N2O
MW:254.326923847198
CID:1350818
Update Time:2024-08-17
Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]-
- Mirabegron Impurity 57
- N-(4-Aminophenylethyl)-2-phenylacetamide
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- Inchi: 1S/C16H18N2O/c17-15-8-6-13(7-9-15)10-11-18-16(19)12-14-4-2-1-3-5-14/h1-9H,10-12,17H2,(H,18,19)
- InChI Key: SGCZRKUNYIYIND-UHFFFAOYSA-N
- SMILES: C1(CC(NCCC2=CC=C(N)C=C2)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 254.14204
Experimental Properties
- Density: 1.134±0.06 g/cm3(Predicted)
- Boiling Point: 519.8±43.0 °C(Predicted)
- PSA: 55.12
- pka: 16.26±0.46(Predicted)
Benzeneacetamide, N-[2-(4-aminophenyl)ethyl]- Related Literature
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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